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Compound of Interest

Compound Name: Daminozide D6 (dimethyl D6)

Cat. No.: B13429607

Get Quote

Before any disposal protocol can be established, a thorough understanding of the material is

paramount. Daminozide D6 is the deuterated analog of Daminozide, a systemic plant growth

regulator. While the substitution of hydrogen with deuterium (a stable, non-radioactive isotope)

does not alter the fundamental chemical hazards, it necessitates that the compound be treated

with the same caution as its parent molecule and as a distinct chemical entity for waste

management purposes.

Key Chemical & Toxicological Properties
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Property Daminozide
Daminozide D6
(dimethyl D6)

Rationale &
Implications for
Disposal

CAS Number 1596-84-5[1] 158782-08-2

Unique identifiers are

crucial for accurate

waste labeling and

manifests.

Physical State
White crystalline

powder/solid[2][3]

Assumed to be a

solid, similar to the

parent compound.

The physical state

dictates the type of

containment and spill

response procedures

required.

Acute Toxicity

Very low acute toxicity

(Toxicity Category IV

for oral/inhalation,

Category III for

dermal).[4]

Health and safety data

are assumed to be

similar to the

unlabeled compound.

[5]

While acute toxicity is

low, chronic effects

and regulatory status

mandate disposal as

hazardous waste.

Carcinogenicity

A contaminant and

metabolite of

Daminozide, UDMH,

has caused tumors in

test animals.[3]

The metabolic

pathways are

expected to be similar,

thus the same long-

term health concerns

apply.

This is a primary

driver for classifying

Daminozide D6 as

hazardous waste, not

suitable for standard

disposal.

Solubility

Soluble in water (up to

20 mg/ml with

warming) and DMSO

(up to 50 mg/ml).[2]

Similar solubility is

expected.

High water solubility

increases the risk of

environmental

contamination if

disposed of

improperly down

drains.

Stability Stable to hydrolysis

but degrades rapidly

in soil. Hydrolyzed by

Similar stability profile

expected.

Incompatible with

strong acids, bases,

and oxidizing agents.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://tribioscience.com/wp-content/uploads/2023/10/TBI1403_Daminozide_MSDS_2024.pdf
https://www.chemicalbook.com/msds/daminozide.pdf
https://m.plantgrowthhormones.com/uploads/15034/files/DAMINOZIDE-MSDS.pdf?rnd=14
https://www3.epa.gov/pesticides/chem_search/reg_actions/reregistration/fs_PC-035101_1-Sep-93.pdf
https://isotope.com/product/attachment/DLM-408-50/SDS%20-%20DLM-408_V.10._US%20-%20English%20US.pdf
https://m.plantgrowthhormones.com/uploads/15034/files/DAMINOZIDE-MSDS.pdf?rnd=14
https://www.chemicalbook.com/msds/daminozide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13429607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


acids and alkalis on

heating.[2][4][6]

[2] This is critical for

waste segregation.

The Core Principles of Chemical Waste Management
All laboratory waste disposal is governed by a set of fundamental principles. For Daminozide

D6, these are non-negotiable.

Segregation is Mandatory: Deuterated compounds must be disposed of as hazardous

chemical waste.[7] They must be segregated from other waste streams. Never mix

incompatible wastes, such as acids with bases or oxidizers with flammable materials.[8][9]

No Drain Disposal: Due to its solubility and potential environmental impact, Daminozide D6

and its solutions must never be poured down the drain.[1][7] This practice is a direct violation

of environmental regulations.

Designated Storage: All hazardous waste must be stored in a designated, properly managed

Satellite Accumulation Area (SAA) pending pickup.[7][9] This area should be secure, well-

ventilated, and away from general lab traffic.

Proper Containment: Waste containers must be compatible with the chemical, in good

condition, leak-proof, and always kept closed except when adding waste.[8][9]

Step-by-Step Disposal Protocol for Daminozide D6
This protocol outlines the complete workflow from the point of generation to the point of

collection.

Workflow for Daminozide D6 Waste Segregation and
Disposal
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Step 1: Waste Generation & Characterization

Step 2: Segregation & Collection

Step 3: Labeling & Storage

Step 4: Final Disposal

Daminozide D6 waste is generated

Is the waste pure solid, a solution,
or contaminated labware?

Collect in dedicated
'Solid Hazardous Waste'

container.

Pure Solid

Characterize all components.
The most hazardous component

dictates disposal protocol.

Solution

Collect in dedicated
'Contaminated Solid Waste'

(sharps, PPE) container.

Contaminated Labware

Label container with:
- 'Hazardous Waste'

- Full Chemical Name(s) & % Comp.
- Associated Hazards

- Fill Date

Collect in compatible, leak-proof
'Liquid Hazardous Waste'

container (e.g., glass bottle).

Store sealed container
in designated Satellite

Accumulation Area (SAA).

Once container is full,
contact institutional EH&S

for waste pickup.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Daminozide D6 waste.
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1. Personal Protective Equipment (PPE) Selection

Before handling Daminozide D6 in any form (pure, in solution, or as waste), ensure you are

wearing the appropriate PPE.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Gloves must be

inspected prior to use.[2]

To prevent dermal contact.

Daminozide has a slight

dermal toxicity.[4]

Eye/Face Protection
Safety goggles with side-

shields or a face shield.[2][3]

To protect eyes from dust or

splashes of solutions.

Body Protection A standard laboratory coat.[2]
To protect skin and personal

clothing from contamination.

Respiratory

Not typically required if

handled in a well-ventilated

area or chemical fume hood.[1]

[7]

Use a fume hood to avoid

inhalation of dust from the

solid compound.[1]

2. Waste Collection and Containment

Pure Daminozide D6 (Solid):

Carefully transfer any unused or waste solid Daminozide D6 into a designated solid

hazardous waste container.

This container should be clearly labeled and made of a compatible material (e.g., a high-

density polyethylene (HDPE) pail).

Daminozide D6 Solutions:

Collect all aqueous and solvent-based solutions containing Daminozide D6 in a dedicated

liquid hazardous waste container.

An amber glass Winchester bottle is a suitable choice for liquid waste to protect contents

from light.[8] Ensure the container has a secure, tight-fitting screw cap.[9]
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Do not mix chlorinated and non-chlorinated solvents in the same waste container.[10]

Do not fill the container beyond 90% capacity to allow for vapor expansion.

Contaminated Labware and Debris:

Sharps: Needles, scalpels, or broken glass contaminated with Daminozide D6 must be

placed in a designated, puncture-proof sharps container.[11]

Non-Sharps: Contaminated PPE (gloves, weigh boats) and absorbent materials (paper

towels) should be collected in a separate, clearly labeled bag or container for solid

hazardous waste.[12]

3. Labeling the Waste Container

Proper labeling is a legal requirement and critical for safety. Every waste container must have a

label affixed with the following information[7][8][9]:

The words "Hazardous Waste".

Full chemical names of all contents, including solvents and solutes. Do not use abbreviations

or chemical formulas.

The percentage or volume composition of each component.

The primary hazard(s) associated with the waste (e.g., "Toxic").

The date the container was first used and the date it became full.

4. Temporary Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in your lab's designated SAA. This area must

be[9]:

At or near the point of waste generation.

Under the control of the laboratory personnel.

Away from drains and sources of ignition.
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Segregated by compatibility (e.g., keep this waste stream away from strong acids and

oxidizers).[2][9]

5. Arranging for Final Disposal

Once your waste container is full (or after one year, whichever comes first), contact your

institution's Environmental Health & Safety (EH&S) department or equivalent office to arrange

for pickup and disposal by a licensed professional waste service.[5][13] Do not allow waste to

accumulate.

Spill and Emergency Procedures
Accidents can happen. A clear and immediate response plan is essential.

Spill Response Workflow
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Minor Spill Response Major Spill Response

Spill Occurs

Assess Hazard
(Size, Location, Physical State)

Minor Spill
(Small, contained, manageable by lab staff)

Minor

Major Spill
(Large, uncontained, risk of exposure)

Major

Alert personnel in the immediate area. Evacuate the immediate area.
Alert all nearby personnel.

Don appropriate PPE
(gloves, goggles, lab coat).

Contain the spill.
For solids: gently sweep up.

For liquids: cover with inert absorbent
(vermiculite, sand).

Collect absorbed material into a
sealable container for hazardous waste.

Clean the spill area.
Decontaminate with soap and water.

Label waste container and
place in SAA.

If safe to do so, close doors
and increase ventilation (fume hood).

Provide first aid if exposure occurs
and seek medical attention.

Contact your institution's
Emergency Services / EH&S immediately.

Do NOT attempt to clean up a major spill
yourself.

Click to download full resolution via product page

Caption: A decision-making workflow for responding to chemical spills.
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Decontamination of Empty Containers
An "empty" container that held Daminozide D6 is still considered hazardous waste until

properly decontaminated.

Triple Rinsing: The standard procedure is to triple rinse the container with a suitable solvent

(e.g., water or methanol).[8]

Rinsate as Waste: The rinsate from all three rinses must be collected and disposed of as

liquid hazardous waste.[11] Never pour the rinsate down the drain.

Final Disposal: After triple rinsing, deface or remove the original label. The clean container

can then typically be disposed of in the appropriate glass or plastic recycling bin.[8]

By adhering to this comprehensive disposal plan, you actively contribute to a culture of safety

and environmental responsibility. This protocol is designed to be a living document, adaptable

to the specific regulations of your institution while maintaining the highest standards of scientific

integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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